
Physical and chemical properties of anhydrous
tin(II) iodide

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest
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Cat. No.: B089120 Get Quote

An In-depth Technical Guide to Anhydrous Tin(II)
Iodide
For Researchers, Scientists, and Drug Development Professionals

Introduction
Anhydrous tin(II) iodide (SnI₂), also known as stannous iodide, is a red-orange solid inorganic

compound with the chemical formula SnI₂.[1] It is a key precursor in the synthesis of various

organotin compounds and has gained significant interest in materials science, particularly in

the fabrication of lead-free perovskite solar cells and other optoelectronic devices.[2][3][4] This

technical guide provides a comprehensive overview of the physical and chemical properties of

anhydrous tin(II) iodide, including detailed experimental protocols for its synthesis and a

summary of its key characteristics.

Physical Properties
Anhydrous tin(II) iodide is a red to red-orange crystalline solid.[1][5] It is characterized by its

high melting and boiling points. The key physical properties are summarized in the table below.
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Property Value References

Molar Mass 372.519 g/mol [1]

Appearance Red to red-orange solid [1][2]

Crystal Structure Monoclinic, space group C2/m [6]

Density 5.28 g/cm³ [1]

Melting Point 320 °C (608 °F; 593 K) [1]

Boiling Point 714 °C (1,317 °F; 987 K) [1]

Solubility in water 0.98 g/100 g [1]

Solubility in other solvents

Soluble in benzene, carbon

disulfide, chloroform, and

solutions of alkali chlorides

and iodides.

[7][8]

Chemical Properties
Tin(II) iodide is a reducing agent and its tin atom is in the +2 oxidation state.[9] It is sensitive to

moisture and light, and should be stored under an inert atmosphere, such as nitrogen or argon.

[7][10]

Reactivity
Reaction with Iodine: Tin(II) iodide reacts with iodine to form tin(IV) iodide (SnI₄).[1]

Reaction with Strong Bases: It reacts with strong bases to produce the salt of the strong

base and tin(II) hydroxide.[11]

Reaction with Acids: The reaction with non-volatile acids like sulfuric acid yields tin(II) sulfate

and hydrogen iodide.[11] Dissolving tin or its oxide in hydriodic acid is a method for its

preparation.[9]

Reaction with Basic Oxides: The reaction of tin(II) oxide with hydrogen iodide produces tin(II)
iodide and water.[11]
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Complex Formation: In aqueous solutions containing iodide ions, tin(II) iodide can form

mononuclear tin iodide complexes.[12]

Experimental Protocols
Synthesis of Anhydrous Tin(II) Iodide
Several methods for the synthesis of anhydrous tin(II) iodide have been reported. Below are

detailed protocols for two common methods.

Method 1: Reaction of Tin Metal with Iodine in Hydrochloric Acid

This method involves the direct reaction of metallic tin with iodine in the presence of

hydrochloric acid.[1][6][13]

Reactants

Process

Products

Tin Metal (Sn)

Heat under refluxIodine (I₂)

2M Hydrochloric Acid (HCl)

Tin(II) Iodide (SnI₂)

Hydrogen Gas (H₂)

Click to download full resolution via product page

Synthesis of Tin(II) Iodide via Direct Reaction.

Protocol:

Place metallic tin (10 g) and iodine (14 g) in a suitable reaction vessel.[6]

Add 90 ml of 2 M hydrochloric acid.[6]
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Heat the mixture under reflux.[6]

The tin(II) iodide will be formed in the solution.

The product can be isolated by cooling the solution to induce crystallization, followed by

filtration, washing, and drying.

Method 2: Metathetical Reaction

This method involves a double decomposition reaction between tin(II) chloride and zinc iodide.

[14][15]

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 4 / 9 Tech Support

https://journals.iucr.org/paper?S0567740872007290
https://www.benchchem.com/product/b089120?utm_src=pdf-body
https://studylib.net/doc/7333426/synthesis-of-tin-ii-iodide---hopkinton-school-district
https://www.scribd.com/document/256391630/Oxidation-States-of-Tin
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b089120?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Preparation of Solution A Preparation of Solution B

Final Reaction and Isolation

Tin Foil (Sn)

Simmer on Hot Plate

6M Hydrochloric Acid (HCl)

Tin(II) Chloride Solution (SnCl₂)

Mix Hot Filtered Solutions

Zinc (Zn)

Exothermic Reaction

Iodine (I₂) Water (H₂O)

Zinc Iodide Solution (ZnI₂)

Evaporate and Cool

Crystallization

Suction Filter, Rinse, and Dry

Tin(II) Iodide Crystals (SnI₂)

Click to download full resolution via product page

Synthesis of Tin(II) Iodide via Metathetical Reaction.
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Protocol:

Preparation of Tin(II) Chloride Solution:

Digest 5-7 grams of tin foil in 40 ml of 6M HCl by simmering on a hot plate.[14]

Add one to three drops of CuSO₄ solution to catalyze the reaction.[14]

Filter the resulting tin(II) chloride solution.[14]

Preparation of Zinc Iodide Solution:

React zinc powder with iodine in an aqueous environment. This reaction is highly

exothermic.[14]

Filter the resulting zinc iodide solution.[14]

Reaction and Isolation:

Mix the hot, filtered solutions of tin(II) chloride and zinc iodide.[14]

Evaporate some of the solvent and then cool the mixture to crystallize the tin(II) iodide,

which is sparingly soluble in cold water.[16]

Collect the crystals by suction filtration, rinse with cold water, and dry.[14]

Carboxylic Acid-Assisted Synthesis (CAAS)

A more recent method involves the use of carboxylic acids to facilitate the synthesis of tin(II)
iodide from tin nanoparticles and iodine. This method aims to hinder the oxidation of tin(II) and

produce more stable perovskite inks for solar cell applications.[17][18]
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Reactants

Proposed Mechanism

Products

Tin Nanoparticles (Sn-NPs)

Carboxylic acid coordinates with SnCarboxylic Acid (R-COOH)

Iodine (I₂)

Iodine coordinates with Sn-RCOOH complex Facilitated oxidative addition of I₂ to Sn Tin(II) Iodide (SnI₂)

Regenerated Carboxylic Acid (R-COOH)

Click to download full resolution via product page

Proposed Mechanism for Carboxylic Acid-Assisted Synthesis of SnI₂.

This approach involves the surface functionalization of tin nanoparticles with carboxylic acid

ligands, which then facilitates the reaction with iodine. The carboxylic acid is believed to

coordinate with the tin atom, and this complex then interacts with an iodine molecule,

promoting the oxidative addition to form tin(II) iodide and regenerating the carboxylic acid.[17]

[18]

Conclusion
Anhydrous tin(II) iodide is a compound with well-defined physical and chemical properties that

make it a valuable material in various fields of research and development. Its synthesis can be

achieved through several established methods, each with its own advantages. A thorough

understanding of its properties and synthetic routes is crucial for its effective application,

particularly in the burgeoning field of lead-free perovskite optoelectronics. Researchers and

professionals should always handle this compound with appropriate safety precautions due to

its potential health hazards.[19]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b089120#physical-and-chemical-properties-of-
anhydrous-tin-ii-iodide]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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